Cas no 1755-74-4 ((2-benzylphenyl)(thiophen-2-yl)methanone)

• Product Name: (2-benzylphenyl)(thiophen-2-yl)methanone
• CAS No: 1755-74-4
• MF: C₁₈H₁₄OS
• MW: 278.368163585663
• CID: 906352
• PubChem ID: 264384
• Update Time: 2025-04-19

(2-benzylphenyl)(thiophen-2-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (2-benzylphenyl)(thiophen-2-yl)methanone
• NSC99466
• NSC-99466
• 1755-74-4
• NCIOpen2_006466
• DTXSID50295060

• Inchi： 1S/C18H14OS/c19-18(17-11-6-12-20-17)16-10-5-4-9-15(16)13-14-7-2-1-3-8-14/h1-12H,13H2
• InChI Key： HECRUKBEHGGNIR-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C1=CC=CC=C1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 278.07662
• Monoisotopic Mass: 278.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• Density: 1.177
• Boiling Point: 455.9°C at 760 mmHg
• Flash Point: 229.5°C
• Refractive Index: 1.626
• PSA: 17.07
• LogP: 4.56990